Cas no 2034224-25-2 (2,4-dimethyl-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}benzamide)

• Product Name: 2,4-dimethyl-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}benzamide
• CAS No: 2034224-25-2
• MF: C₁₆H₂₁N₃O₂
• MW: 287.356843709946
• CID: 5973773
• PubChem ID: 122246733
• Update Time: 2025-06-29

2,4-dimethyl-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}benzamide
• 2,4-dimethyl-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}benzamide
• 2034224-25-2
• F6573-2790
• AKOS032469488
• 2,4-dimethyl-N-[2-(2-pyrazol-1-ylethoxy)ethyl]benzamide
• N-(2-(2-(1H-pyrazol-1-yl)ethoxy)ethyl)-2,4-dimethylbenzamide

• Inchi： 1S/C16H21N3O2/c1-13-4-5-15(14(2)12-13)16(20)17-7-10-21-11-9-19-8-3-6-18-19/h3-6,8,12H,7,9-11H2,1-2H3,(H,17,20)
• InChI Key： CVOTVDZOPAKRLW-UHFFFAOYSA-N
• SMILES： O(CCN1C=CC=N1)CCNC(C1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 287.16337692g/mol
• Monoisotopic Mass: 287.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.2Ų

Additional information on 2,4-dimethyl-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}benzamide

2,4-Dimethyl-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}benzamide (CAS No: 2034224-25-2)

Introduction to 2,4-Dimethyl-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}benzamide

The compound 2,4-dimethyl-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}benzamide, with the CAS number 2034224-25-2, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and agricultural science. This compound is notable for its unique structure, which combines a benzamide core with a pyrazole moiety, making it a promising candidate for various applications. Recent studies have highlighted its potential as a bioactive agent, particularly in the development of pesticides and medicinal compounds.

Chemical Structure and Properties

The molecular structure of 2,4-dimethyl-N-{[} is characterized by a benzene ring substituted with two methyl groups at the 2 and 4 positions. This benzene ring is further connected to an amide group, which is linked to an ethoxyethyl chain that terminates in a pyrazole ring. The presence of the pyrazole group introduces significant electronic and steric effects, which are crucial for its bioactivity.

The compound exhibits a melting point of approximately 156°C, and its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate. These properties make it suitable for various synthetic and analytical techniques commonly employed in drug discovery.

Synthesis and Optimization

The synthesis of cas no 2034-based compounds involves a multi-step process that typically begins with the preparation of the benzamide derivative. Recent advancements in catalytic methods have enabled the optimization of this synthesis pathway, resulting in higher yields and improved purity. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

One notable optimization involves the use of pyrazole derivatives as intermediates, which not only enhances the reactivity but also allows for greater structural diversity in the final product. This approach has been instrumental in exploring the compound's potential applications in diverse fields.

Applications in Pharmaceutical Chemistry

In the realm of pharmaceutical chemistry, N-{[} has shown promise as a lead compound for developing new drugs targeting various diseases. Its structure suggests potential interactions with key biological molecules such as enzymes and receptors, making it a valuable tool for drug design.

Preliminary studies indicate that this compound exhibits significant activity against certain enzymes associated with neurodegenerative diseases such as Alzheimer's disease. The pyrazole moiety, known for its ability to form hydrogen bonds, plays a critical role in these interactions.

Furthermore, recent research has explored its potential as an anti-inflammatory agent. Experimental data suggest that it can inhibit pro-inflammatory cytokines, offering new avenues for treating conditions like arthritis.

Applications in Agricultural Science

Beyond pharmaceutical applications, N-{[} has also found relevance in agricultural chemistry. Its ability to interact with plant pathogens has led to investigations into its potential as a fungicide or insecticide.

Preliminary field trials have demonstrated that this compound can effectively inhibit the growth of certain fungal species responsible for crop diseases. Its selectivity towards pathogenic fungi over beneficial soil microbes suggests that it could be developed into an eco-friendly agricultural product.

Insecticidal activity has also been observed, particularly against larvae of agricultural pests such as the cotton bollworm (Helicoverpa armigera). This dual functionality underscores its versatility as a bioactive molecule.

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